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Compound of Interest

Compound Name:
(3S,4R)-3-Methoxy-4-

methylpiperidine

CAS No.: 783296-45-7

Cat. No.: B2919595

Get Quote

Part 1: Strategic Overview
In medicinal chemistry, 3,4-disubstituted piperidines function as privileged scaffolds for

constraining pharmacophores. The (3S,4R) isomer presents a specific trans-diequatorial

geometry in its lowest energy conformation.

The Stereochemical Challenge
To validate the (3S,4R) structure, you must rule out three specific isomers:

(3R,4S)-Enantiomer: Identical NMR; requires Chiral HPLC or derivatization to distinguish.

(3R,4R)-Diastereomer (Cis): The Tofacitinib core; distinct NMR coupling constants (

).

(3S,4S)-Diastereomer (Cis): Distinct NMR coupling constants.

Core Elucidation Logic:
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Regiochemistry: Established via 1D

H/

C and 2D HSQC/HMBC.

Relative Stereochemistry (Trans vs. Cis): Established via

coupling constants and 1D NOE experiments.

Absolute Stereochemistry (S,R vs. R,S): Established via Single Crystal X-Ray (SXRD) of a

salt or Chiral HPLC.

Part 2: Synthesis & Isolation Context
Note: The elucidation strategy depends on the synthesis route. If synthesized via asymmetric

hydrogenation of a 3-methoxy-4-methylpyridine precursor using a chiral catalyst (e.g.,

Rh/Josiphos), the product is often a mixture of cis and trans diastereomers. The trans isomer is

thermodynamically more stable than the cis isomer (which suffers from 1,3-diaxial strain if not

constrained), but kinetic products often favor cis.

Purification Prerequisite: Before elucidation, the amine should be converted to a salt (HCl or

Tartrate) to sharpen NMR signals by preventing N-inversion broadening and to facilitate

crystallization.

Part 3: The Analytical Protocol
Step 1: High-Resolution Mass Spectrometry (HRMS)
Confirm the molecular formula (

).

Method: ESI-TOF (Positive Mode).

Target:

m/z.

Fragment Check: Look for loss of methoxy (
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Da) to confirm the ether linkage.

Step 2: 1D & 2D NMR (Relative Configuration)
This is the critical step to distinguish (3S,4R)-Trans from (3R,4R)-Cis.

Sample Prep: Dissolve ~10 mg of the free base in

or

. Benzene-

is recommended if signal overlap occurs in chloroform.

Conformational Analysis (The "Why"):

Trans-(3S,4R): The bulky Methyl (C4) and Methoxy (C3) groups will adopt a Diequatorial

orientation to minimize steric strain (A-values: Me=1.7, OMe=0.6).

Resulting Proton Geometry: The protons at C3 (H3) and C4 (H4) will be Diaxial (anti-

periplanar, 180° dihedral angle).

Key NMR Markers:
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Parameter
Trans-(3S,4R)
(Target)

Cis-(3R,4R)
(Impurity)

Explanation

10 – 12 Hz 3 – 5 Hz

Karplus equation:

Diaxial protons (180°)

have large

; Axial-Equatorial (60°)

have small

.

H3 Signal
Upfield triplet of

doublets
Downfield multiplet

Axial protons are

generally more

shielded (upfield) than

equatorial ones.

NOE (H3-H4) Weak / Absent Strong

In Trans, H3 and H4

are 180° apart (far). In

Cis, they are gauche

(close).

NOE (H3-H5ax) Strong Weak

In Trans, H3 is axial

and "sees" the axial

H5 (1,3-diaxial

interaction).

Step 3: Absolute Configuration (The "Truth")
NMR cannot distinguish (3S,4R) from (3R,4S). Use one of the following:

Method A: Single Crystal X-Ray Diffraction (Gold Standard)

Dissolve free base in EtOH.

Add 1.0 eq of L-(+)-Tartaric acid or D-Dibenzoyltartaric acid.

Slow evaporation to grow crystals.

Metric: Flack Parameter close to 0.0 confirms the absolute structure.
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Method B: Chiral HPLC Compare retention time (

) against a known standard or racemate using a polysaccharide-based column.

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane:IPA:Diethylamine (90:10:0.1).

Detection: UV (210 nm) or Refractive Index (RI).

Part 4: Visualization of Logic
Diagram 1: Elucidation Decision Tree
This workflow illustrates the logical steps to confirm the (3S,4R) structure.
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Unknown Isomer
(C8H17NO)

Step 1: HRMS
Confirm Mass 144.14

Step 2: 1H NMR (J-Coupling)
Analyze H3-H4 Coupling

J(3,4) Value?

Small J (3-5 Hz)
Indicates CIS

(Axial-Equatorial)

< 6 Hz

Large J (10-12 Hz)
Indicates TRANS

(Diaxial)

> 9 Hz

Step 3: 1D NOE
Confirm Diaxial Geometry

Step 4: Absolute Config
X-Ray (Salt) or Chiral HPLC

Confirmed
(3S,4R)-Trans

Matches Standard/Flack=0

Confirmed
(3R,4S)-Trans

Mismatch

Click to download full resolution via product page
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Caption: Logical workflow for distinguishing the Trans-(3S,4R) isomer from diastereomers and

enantiomers.

Diagram 2: Stereochemical NOE Map
Visualizing the spatial relationships in the Trans-Diequatorial conformation.

H3 (Axial)
Up

H4 (Axial)
Down

Anti-Periplanar
(180°)

H5 (Axial)
Up1,3-Diaxial

3-OMe (Eq)
Down-ish

4-Me (Eq)
Up-ish

Trans-(3S,4R)
Diequatorial Conformer
H3 and H4 are Diaxial

Large J-coupling (~11Hz)

Click to download full resolution via product page

Caption: NOE correlation map for the Trans-(3S,4R) isomer. Note the critical lack of NOE

between H3 and H4.

Part 5: Detailed Experimental Protocol (Self-
Validating)
Protocol: 1D NOE Difference Spectroscopy
This experiment self-validates the "Trans" assignment.

Preparation: Prepare a degassed sample (bubbling

for 5 mins) of 15 mg compound in 0.6 mL
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.

Acquisition:

Irradiate the H3 signal (typically ~3.0 - 3.5 ppm, triplet of doublets).

Irradiate the H4 signal (typically ~1.5 - 2.0 ppm).

Irradiate an off-resonance frequency (control).

Analysis (The Check):

If (3S,4R)-Trans: Irradiating H3 should enhance H5-axial (approx 1.0-1.5 ppm) and H1-

axial. It should NOT significantly enhance H4.

If (3R,4R)-Cis: Irradiating H3 will significantly enhance H4 (due to gauche proximity).

Protocol: Salt Formation for X-Ray
Dissolve 50 mg (0.35 mmol) of (3S,4R)-3-methoxy-4-methylpiperidine in 0.5 mL absolute

ethanol.

Add 52 mg (0.35 mmol) of L-Tartaric acid dissolved in 0.5 mL warm ethanol.

Heat to 60°C for 5 minutes, then allow to cool slowly to RT in a Dewar flask (to slow cooling

rate).

If oil forms, reheat and add drops of diethyl ether until slightly turbid, then cool.

Filter crystals and submit for SXRD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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